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Compound of Interest

Compound Name: 3,5-dimethylfluorobenzene

Cat. No.: B041435 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3,5-dimethylfluorobenzene. The information is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical and Physical Properties
3,5-Dimethylfluorobenzene is an aromatic organic compound. While a specific Safety Data

Sheet (SDS) for this compound was not found, its properties can be inferred from similar

fluorinated aromatic hydrocarbons. It is expected to be a liquid at room temperature with a

characteristic aromatic odor. It is likely flammable and should be stored in a cool, well-

ventilated area away from heat and ignition sources.

Table 1: Physical and Chemical Properties of Structurally Similar Compounds
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Property
1-Fluoro-3,5-
Dimethylbenzene

Fluorobenzene
1,3,5-
Trifluorobenzene

Molecular Formula C8H9F C6H5F[1] C6H3F3

Molecular Weight 124.16 g/mol 96.1 g/mol [2] Not specified

Appearance Colorless liquid Colorless liquid[2] Colorless liquid[3]

Odor Aromatic odor Aromatic odor[2] Odorless[3]

Boiling Point 150 - 152 °C 185.2°F (85.1°C)[2] 75 - 76 °C[3]

Melting Point -54 °C -42.2°F (-41.2°C)[2] -5.5 °C[3]

Flash Point 35 °C 5°F (-15°C)[2] < -7 °C[3]

Density 0.96 g/cm³ 1.0225 at 68°F[2] 1.270 g/cm³[3]

Solubility in Water Insoluble
1 to 10 mg/mL at

68°F[2]

No information

available

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 3,5-dimethylfluorobenzene and similar chemicals. The selection of PPE should be

based on a thorough risk assessment of the specific procedures being performed.

Table 2: Recommended Personal Protective Equipment
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Protection Type Recommended Equipment
Specifications and
Rationale

Eye and Face Protection
Safety goggles or a face

shield[4]

Must be worn to protect

against chemical splashes. A

face shield provides additional

protection for the face.

Hand Protection

Chemical-resistant gloves

(e.g., neoprene, nitrile rubber)

[5][6]

Provides protection against

skin contact. Neoprene is often

recommended for fluorine

compounds.[6] Always check

with the glove manufacturer for

specific chemical compatibility.

Skin and Body Protection

Flame-resistant lab coat, long

pants, and closed-toe shoes[5]

[6]

A lab coat should be worn to

protect street clothing and skin

from contamination. Flame-

resistant material is

recommended due to the

flammability of the compound.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. A

respirator with an appropriate

organic vapor filter may be

necessary for poorly ventilated

areas or in case of a spill.[5][7]

Engineering controls like fume

hoods are the primary method

to control inhalation hazards.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment.
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Hazard Assessment

PPE Selection

Action

Start: Handling 3,5-Dimethylfluorobenzene

Assess the Task:
- Scale of work

- Potential for splash or aerosol generation

Work in a certified
Chemical Fume Hood?

Enhanced PPE:
- Standard PPE +

- Face Shield
- Consider double gloving

High splash potential

Standard PPE:
- Safety Goggles

- Chemical-resistant Gloves
- Flame-resistant Lab Coat

- Closed-toe Shoes

Yes
Add Respiratory Protection:

- NIOSH-approved respirator with
  organic vapor cartridges

No

Proceed with Experiment

Click to download full resolution via product page

Caption: Workflow for Selecting Appropriate PPE.
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Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Ensure that a current Safety Data Sheet for a similar compound is reviewed and

understood by all personnel involved.

Verify that the work area is clean and free of clutter.

Confirm that the chemical fume hood is functioning correctly.

Ensure that an eyewash station and safety shower are readily accessible.[7]

Assemble all necessary equipment and reagents before starting the experiment.

Handling:

Wear the appropriate personal protective equipment as determined by the risk

assessment.[7][8]

Conduct all manipulations of 3,5-dimethylfluorobenzene inside a certified chemical fume

hood to minimize inhalation exposure.

Ground all equipment to prevent static discharge, which could be an ignition source.[3][8]

Use non-sparking tools and explosion-proof equipment.[3][7]

Keep containers tightly closed when not in use to prevent the release of vapors.[8]

Avoid contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke in the laboratory.[7]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[7]
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Keep the container tightly sealed.

Store separately from oxidizing agents and other incompatible materials.[7]

Disposal Plan
The disposal of 3,5-dimethylfluorobenzene and its contaminated waste must be handled as

hazardous waste.

Waste Collection:

Collect all waste containing 3,5-dimethylfluorobenzene in a dedicated, properly labeled,

and sealed hazardous waste container.[5]

The label should clearly identify the contents as "Hazardous Waste" and list the full

chemical name.[5]

Waste Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and cool

hazardous waste accumulation area.[5]

Keep the container away from ignition sources and incompatible materials.[5]

Waste Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

approved waste disposal contractor.[5]

Provide the contractor with the Safety Data Sheet (or information on a similar compound)

for proper handling and disposal.[5]

Do not dispose of this chemical down the drain or in the regular trash.[5] High-temperature

incineration in a facility permitted to handle halogenated organic waste is a potential

disposal method.[9]

Emergency Procedures
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Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated, but avoid creating high airflow that could spread

vapors.

Contain: If safe to do so, contain the spill using an inert absorbent material such as sand,

silica gel, or vermiculite.[7][10]

Collect: Use non-sparking tools to collect the absorbed material and place it in a sealed

container for hazardous waste disposal.[3][7]

Decontaminate: Clean the spill area with a suitable laboratory detergent and water. Collect

all cleaning materials as hazardous waste.[9]

Report: Report the spill to the institution's environmental health and safety department.[5]

First Aid:

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7][10]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[7]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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